Cas no 2706964-28-3 ((5-Chloro-4-ethoxy-2-fluorophenyl)(methyl)sulfane)

• Product Name: (5-Chloro-4-ethoxy-2-fluorophenyl)(methyl)sulfane
• CAS No: 2706964-28-3
• MF: C₉H₁₀ClFOS
• MW: 220.69
• CID: 5083085
• Update Time: 2025-10-18

(5-Chloro-4-ethoxy-2-fluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-4-ethoxy-2-fluorophenyl)(methyl)sulfane

• Inchi： 1S/C9H10ClFOS/c1-3-12-8-5-7(11)9(13-2)4-6(8)10/h4-5H,3H2,1-2H3
• InChI Key： ZDYDMWBNFIZSTB-UHFFFAOYSA-N
• SMILES： C1(=CC(Cl)=C(C=C1F)OCC)SC

Additional information on (5-Chloro-4-ethoxy-2-fluorophenyl)(methyl)sulfane

Research Briefing on (5-Chloro-4-ethoxy-2-fluorophenyl)(methyl)sulfane (CAS: 2706964-28-3) in Chemical Biology and Pharmaceutical Applications

The compound (5-Chloro-4-ethoxy-2-fluorophenyl)(methyl)sulfane (CAS: 2706964-28-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing aromatic derivative exhibits unique structural features that make it a promising candidate for drug discovery and development. Recent studies have focused on its potential as a building block for novel therapeutic agents, particularly in the areas of kinase inhibition and antimicrobial activity.

Structural analysis reveals that the presence of both chloro and fluoro substituents on the phenyl ring, combined with the ethoxy group at the 4-position, creates a distinct electronic environment that influences molecular interactions. The methylsulfane moiety adds further complexity to the compound's reactivity profile, making it a versatile intermediate for chemical modifications. Density functional theory (DFT) calculations published in 2023 suggest this compound exhibits favorable binding characteristics with several biological targets.

In recent pharmacological evaluations, (5-Chloro-4-ethoxy-2-fluorophenyl)(methyl)sulfane has shown inhibitory activity against specific protein kinases involved in inflammatory pathways. A 2024 study published in the Journal of Medicinal Chemistry demonstrated its potential as a lead compound for developing new anti-inflammatory agents, with IC50 values in the low micromolar range against p38 MAP kinase. The compound's metabolic stability and membrane permeability were found to be particularly advantageous for further optimization.

Synthetic approaches to this compound have been refined in the past two years, with several research groups reporting improved yields and purity. A 2023 patent application (WO2023187654) describes an efficient three-step synthesis from commercially available 2,4-dichlorofluorobenzene, achieving overall yields of 68-72%. The optimized route addresses previous challenges in regioselective etherification and sulfur incorporation, making larger-scale production more feasible for preclinical studies.

Emerging applications in antimicrobial research have also been reported. The compound's structural similarity to certain quorum-sensing inhibitors has prompted investigations into its effects on bacterial communication systems. Preliminary data from a 2024 ACS Infectious Diseases publication indicate that derivatives of (5-Chloro-4-ethoxy-2-fluorophenyl)(methyl)sulfane can disrupt biofilm formation in Staphylococcus aureus at sub-MIC concentrations, suggesting potential for developing novel anti-virulence agents.

Current research directions include exploring the compound's utility in PROTAC (proteolysis targeting chimera) design, where its structural features may facilitate ternary complex formation with E3 ubiquitin ligases. Early-stage studies presented at the 2024 American Chemical Society national meeting showed promising results in targeted protein degradation applications, particularly for challenging oncology targets.

Safety and toxicological assessments are ongoing, with recent in vitro studies showing favorable cytotoxicity profiles in human hepatocyte models. The compound appears to have minimal off-target effects at therapeutic concentrations, though comprehensive in vivo studies are still needed. Researchers anticipate that these investigations will provide crucial data for advancing this chemical scaffold toward clinical development.

The growing body of research on (5-Chloro-4-ethoxy-2-fluorophenyl)(methyl)sulfane (2706964-28-3) highlights its multifaceted potential in drug discovery. Its unique combination of synthetic accessibility, favorable physicochemical properties, and diverse biological activities positions it as an important compound for continued investigation in chemical biology and pharmaceutical sciences.